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Compound of Interest

Compound Name: 2-(Pyridin-3-yl)propan-2-ol

Cat. No.: B085402

This technical guide provides a comprehensive overview of 2-(Pyridin-3-yl)propan-2-ol, a
versatile pyridine derivative of significant interest to researchers and professionals in drug
development and organic synthesis. This document delves into its fundamental chemical
properties, synthesis, and notable applications, offering a robust resource for its practical use in
a laboratory setting.

Core Molecular and Physical Properties

2-(Pyridin-3-yl)propan-2-ol, also known as 3-(1-hydroxy-1-methylethyl)pyridine, is a tertiary
alcohol containing a pyridine ring.[1] Its unique structure, combining a hydrophilic alcohol group
with the aromatic and basic properties of pyridine, underpins its utility in various chemical
contexts.

Molecular Identity and Physicochemical Data

The fundamental properties of 2-(Pyridin-3-yl)propan-2-ol are summarized in the table below,
providing a quick reference for researchers. These values are critical for reaction planning,
purification, and analytical characterization.
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Property Value Source(s)
Molecular Formula CsH11NO [1112113114]
Molecular Weight 137.18 g/mol [L112][31[41[5]
CAS Number 15031-77-3 [L1[2113]14]
IUPAC Name 2-(pyridin-3-yl)propan-2-ol [3]

Melting Point 53 °C [1][6]

Boiling Point 130 °C at 11 Torr [1]

Density (Predicted) 1.052 + 0.06 g/cm3 [1]

Chemical Structure

The structural arrangement of 2-(Pyridin-3-yl)propan-2-ol is key to its reactivity and function.
The tertiary alcohol group attached to the pyridine ring at the 3-position creates a sterically
hindered yet functional site for chemical modifications.
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Start: 3-Acetylpyridine in dry THF

:

Add Methyllithium solution

:

Reaction under inert atmosphere

:

Purification: Post-treatment and Column Chromatography

:

Final Product: 2-(Pyridin-3-yl)propan-2-ol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-(Pyridin-3-yl)propan-2-
ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085402#2-pyridin-3-yl-propan-2-ol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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